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Abstract

Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is a halogenated cyclopropane derivative
with significant potential in organic synthesis, particularly as an intermediate in the
development of novel pharmaceuticals and agrochemicals. Its unique trifunctionalized three-
membered ring structure, featuring a chlorine atom, a fluorine atom, and an ethyl ester group,
imparts distinct chemical reactivity. This document provides a comprehensive overview of the
chemical properties, structure, and stereocisomerism of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate. It further details an experimental protocol for its synthesis
and characterization, and explores its reactivity, which is of considerable interest to researchers
in medicinal chemistry and materials science.

Chemical Properties and Structure

Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is a colorless to pale yellow liquid.[1] The
presence of both chlorine and fluorine on the cyclopropane ring, along with an ethyl ester
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functional group, makes it a versatile building block in organic synthesis.[1]

Quantitative Data

A summary of the key chemical and physical properties of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate is presented in the table below. It is important to note that
some of the publicly available data for this compound are predicted values.

Property Value Source
CAS Number 155051-93-7 [1]
Molecular Formula CeHsCIFO2 [1]
Molecular Weight 166.58 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 173.2 + 40.0 °C (Predicted)

Density 1.27 £ 0.1 g/cm? (Predicted)

Structural Information

The structure of Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is characterized by a
cyclopropane ring substituted with a chlorine atom, a fluorine atom, and an ethyl carboxylate
group. The geminal dihalogen substitution on one of the cyclopropane carbons is a key
structural feature that influences its reactivity.

The presence of two stereogenic centers in the cyclopropane ring (C1 and C2) gives rise to the
possibility of stereoisomerism. Specifically, Ethyl 2-chloro-2-fluorocyclopropanecarboxylate
can exist as a pair of diastereomers: cis and trans. In the cis isomer, the ethyl carboxylate
group is on the same side of the cyclopropane ring as the chlorine and fluorine atoms, while in
the trans isomer, it is on the opposite side.

Furthermore, each of these diastereomers is chiral and can exist as a pair of enantiomers
((1R,2R) and (1S,2S) for the trans isomer; (1R,2S) and (1S,2R) for the cis isomer). The specific
stereochemistry of the molecule can significantly impact its biological activity and its utility in
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asymmetric synthesis. The separation and characterization of these individual sterecisomers
are crucial for applications in drug development.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate are essential for its practical application. The following
sections provide a representative synthesis method and analytical procedures.

Synthesis of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate

A common method for the synthesis of gem-dihalocyclopropanes is the reaction of an alkene
with a haloform and a base. For Ethyl 2-chloro-2-fluorocyclopropanecarboxylate, a
plausible synthetic route involves the reaction of ethyl acrylate with chlorofluorocarbene
(:CCIF), which can be generated in situ.

Materials:

o Ethyl acrylate

e Sodium trichloroacetate

e Triglyme

e Sodium chloride

e Anhydrous sodium sulfate
o Diethyl ether

Procedure:

e A mixture of sodium trichloroacetate and triglyme is heated to generate
dichlorofluoromethane.

e The dichlorofluoromethane is then dehydrochlorinated with a strong base to form
chlorofluorocarbene.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b172421?utm_src=pdf-body
https://www.benchchem.com/product/b172421?utm_src=pdf-body
https://www.benchchem.com/product/b172421?utm_src=pdf-body
https://www.benchchem.com/product/b172421?utm_src=pdf-body
https://www.benchchem.com/product/b172421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Ethyl acrylate is added to the reaction mixture, and the chlorofluorocarbene undergoes a
cycloaddition reaction to form the cyclopropane ring.

e The reaction mixture is then cooled and quenched with water.
e The product is extracted with diethyl ether.

e The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent
is removed under reduced pressure.

e The crude product is purified by fractional distillation to yield Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate.

Logical Workflow for Synthesis:
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Caption: Synthetic workflow for Ethyl 2-chloro-2-fluorocyclopropanecarboxylate.

Characterization
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1H and 3C NMR spectroscopy are crucial for the structural elucidation of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate.

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the ethyl
group (a quartet for the -CHz- group and a triplet for the -CHs group) and the protons on the
cyclopropane ring. The chemical shifts and coupling constants of the cyclopropy! protons
would be indicative of their stereochemical relationship (cis or trans).

e 13C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the
ester, the two carbons of the ethyl group, and the three carbons of the cyclopropane ring.
The carbon attached to the two halogen atoms will exhibit a characteristic chemical shift due
to their electronegativity.

GC-MS is a powerful technique for assessing the purity of the synthesized compound and
confirming its molecular weight. The gas chromatogram will indicate the presence of any
impurities, while the mass spectrum will show the molecular ion peak corresponding to the
molecular weight of Ethyl 2-chloro-2-fluorocyclopropanecarboxylate (m/z = 166.58). The
fragmentation pattern can provide further structural information.

Reactivity and Potential Applications

The reactivity of Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is largely dictated by the
strained cyclopropane ring and the presence of the halogen atoms and the ester group.

Ring-Opening Reactions
The strained three-membered ring is susceptible to ring-opening reactions under various
conditions, such as with nucleophiles or under thermal or acidic conditions. These reactions

can lead to the formation of functionalized acyclic compounds, which are valuable
intermediates in organic synthesis.

Potential Ring-Opening Pathway:
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Caption: Nucleophilic ring-opening of the cyclopropane.

Applications in Drug Development

The introduction of fluorine and a cyclopropyl moiety into drug candidates can significantly
enhance their metabolic stability, binding affinity, and overall pharmacokinetic profile. Ethyl 2-
chloro-2-fluorocyclopropanecarboxylate serves as a valuable precursor for introducing the
2-chloro-2-fluorocyclopropyl group into larger molecules of pharmaceutical interest. Its
electrophilic nature makes it a useful intermediate in the synthesis of various pharmaceuticals.

[1]

Conclusion

Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is a synthetically valuable compound with a
unique combination of functional groups. Its chemical properties and reactivity make it an
important building block for the synthesis of complex organic molecules, particularly in the
fields of medicinal chemistry and drug development. The detailed understanding of its
synthesis, characterization, and reactivity provided in this guide will be beneficial for
researchers and scientists working in these areas. Further exploration of the stereoselective
synthesis of its individual isomers will undoubtedly expand its applications in the creation of
novel and potent therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://cymitquimica.com/cas/155051-93-7/
https://www.benchchem.com/product/b172421#ethyl-2-chloro-2-fluorocyclopropanecarboxylate-chemical-properties-and-structure
https://www.benchchem.com/product/b172421#ethyl-2-chloro-2-fluorocyclopropanecarboxylate-chemical-properties-and-structure
https://www.benchchem.com/product/b172421#ethyl-2-chloro-2-fluorocyclopropanecarboxylate-chemical-properties-and-structure
https://www.benchchem.com/product/b172421#ethyl-2-chloro-2-fluorocyclopropanecarboxylate-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b172421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

